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Abstract

This technical guide provides a comprehensive overview of 2-(2-phenylethenyl)pyridine, a
heterocyclic aromatic compound of interest to researchers in materials science, coordination
chemistry, and drug development. This document consolidates critical information regarding its
chemical identity, including its various CAS numbers, and presents a detailed analysis of its
safety profile. The guide is intended for an audience of researchers, scientists, and drug
development professionals, offering field-proven insights into safe handling, storage, and
emergency procedures. Methodologies are presented to ensure a self-validating system of
laboratory safety and experimental integrity.

Chemical Identification and Physicochemical
Properties

2-(2-Phenylethenyl)pyridine, also commonly known as 2-stilbazole, is an organic compound
characterized by a pyridine ring substituted at the 2-position with a phenylethenyl (styryl) group.
The presence of the carbon-carbon double bond gives rise to cis and trans (E/Z) isomers. The
(E)-isomer is generally the more stable and commonly encountered form.
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The nomenclature and CAS registry numbers for this compound can vary, which is a critical
point of understanding for procurement and regulatory compliance.

o Common Synonyms: 2-Stilbazole, 2-Styrylpyridine, 2-(2-Phenylvinyl)pyridine.[1]
e Molecular Formula: CizHi1N.
e Molecular Weight: 181.23 g/mol .

CAS Numbers: It is crucial to recognize that multiple CAS numbers may be used for 2-(2-
phenylethenyl)pyridine, often distinguishing between the specific stereocisomer and the
unspecified isomer mixture:

e 714-08-9: This CAS number is frequently assigned to 2-Stilbazole, often without specifying
the isomeric form.[2]

e 538-49-8: This number is explicitly assigned to the (E)-isomer, i.e., (E)-2-(2-
phenylethenyl)pyridine.[3][4]

e 38620-93-8: This CAS number is also listed for Pyridine, (2-phenylethenyl)-, isomer
unspecified.[1]

For precision in experimental design and reporting, it is best practice to use the isomer-specific
CAS number (538-49-8) when working with the pure (E)-isomer.

Physicochemical Data Summary Table:
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Property Value Source(s)
Molecular Formula Ci3sH1iN

Molecular Weight 181.233 g/mol

Boiling Point 300.7 £ 17.0 °C at 760 mmHg

Flash Point 127.2+13.7 °C

Density 1.1 +£0.1 g/lcm3

LogP 3.47

Appearance Varies; often a solid N/A

Comprehensive Safety and Hazard Analysis

Understanding the safety profile of 2-(2-phenylethenyl)pyridine is paramount for mitigating risk
in a laboratory setting. The following sections synthesize data from Safety Data Sheets (SDS)
and toxicological reports to provide a holistic view of the hazards associated with this
compound.[5][6]

GHS Hazard Identification and Classification

While a universally harmonized GHS classification is not always available, data for structurally
similar compounds and available toxicological information suggest the following potential
hazards. The related compound 2-(2-phenylethyl)pyridine is classified as harmful if swallowed,
and an irritant to skin, eyes, and the respiratory system.[7]

Potential GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Hazard Pictograms:

Caption: GHS Pictogram for Irritation and Acute Toxicity.

Toxicological Profile

Toxicological data for 2-(2-phenylethenyl)pyridine itself is limited. However, initial acute toxicity
data is available for the compound under CAS number 714-08-9.

Acute Toxicity Data:

o Route of Exposure: Oral.

e Species: Rodent - rat.

e Dose: Lowest published lethal dose (LDL0) >500 mg/kg.

This LDLo value suggests moderate acute oral toxicity. Researchers should treat the
compound as harmful if ingested and avoid generating dust or aerosols that could be inhaled.

Laboratory Handling and Risk Mitigation Protocols

A proactive approach to safety is essential when handling chemical reagents. The following
protocols are designed as a self-validating system to ensure user safety and experimental
integrity.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary objective is to minimize exposure through all potential routes: inhalation, ingestion,
and dermal contact.

o Ventilation: All handling of solid 2-(2-phenylethenyl)pyridine and its solutions should be
conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

o Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory.
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o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes or airborne particles.[6]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and changed immediately if contaminated.

o Body Protection: A laboratory coat must be worn and kept fastened.
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Caption: Safe Handling Workflow for 2-(2-phenylethenyl)pyridine.
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Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and preventing accidents.
o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8]
e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[8]

« Ignition Sources: Avoid heat, sparks, and open flames.

Spill and Waste Disposal Procedures

In the event of a spill, follow these procedures:
o Evacuate: Alert others and evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

o Contain: For small spills, carefully sweep up the solid material, avoiding dust generation. Use
an absorbent material for solutions.

o Collect: Place the spilled material and cleanup materials into a sealed, labeled container for
hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Waste Disposal: All waste containing 2-(2-phenylethenyl)pyridine must be disposed of as
hazardous chemical waste in accordance with local, state, and federal regulations. Do not
dispose of it down the drain.[6]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid response can significantly reduce the severity of an
exposure.

First-Aid Measures Summary Table:
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Exposure Route First-Aid Protocol Source(s)

Move the person to fresh air. If
) breathing is difficult, administer
Inhalation _ _ (5]
oxygen. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [6]
soap and water for at least 15
minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

Eye Contact upper and lower eyelids. [6]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [5]
unconscious person. Call a
poison control center or seek

immediate medical attention.

Synthesis and Reactivity Insights

While this guide focuses on safety, understanding the synthesis context provides valuable
insight. Pyridine derivatives are often synthesized through various C-C bond-forming reactions.
For instance, the synthesis of substituted pyridines can be achieved via transition-metal-
catalyzed cross-coupling reactions or condensation reactions.[9][10] The vinyl group in 2-(2-
phenylethenyl)pyridine makes it a versatile precursor for further functionalization or
polymerization.
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Conclusion

2-(2-Phenylethenyl)pyridine is a valuable compound for scientific research. Adherence to the
safety protocols outlined in this guide is not merely a matter of compliance but a foundational
component of rigorous and responsible science. By understanding its chemical identity,
potential hazards, and proper handling procedures, researchers can confidently and safely
incorporate this reagent into their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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